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Compound of Interest

Compound Name:
Tetrahydrofuran, 2-(2-

chloroethoxy)

Cat. No.: B3044764 Get Quote

Technical Guide: Tetrahydrofuran, 2-(2-
chloroethoxy)-
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of Tetrahydrofuran, 2-(2-chloroethoxy)-. While specific experimental data for this

compound is limited in publicly available literature, this document extrapolates information

based on the known chemistry of tetrahydrofuran derivatives and analogous compounds. The

guide includes key physicochemical data, a proposed synthetic pathway, and general analytical

and toxicological considerations.

Chemical Properties and Data
"Tetrahydrofuran, 2-(2-chloroethoxy)-" is a substituted cyclic ether. Based on its structure, it

is expected to be a colorless liquid with properties analogous to other chlorinated ethers. The

key quantitative data for this compound is summarized in the table below.
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Property Value

Molecular Formula C₆H₁₁ClO₂

Molecular Weight 150.60 g/mol

SMILES ClCCOC1CCCO1

Proposed Synthesis
A plausible and widely used method for the synthesis of ethers such as Tetrahydrofuran, 2-(2-
chloroethoxy)- is the Williamson ether synthesis. This method involves the reaction of an

alkoxide with a primary alkyl halide. In this case, the synthesis would likely proceed via the

reaction of 2-hydroxytetrahydrofuran with a suitable 2-chloroethoxy electrophile, or the reaction

of the sodium salt of 2-chloroethanol with 2-chlorotetrahydrofuran. A generalized experimental

workflow for the former is proposed below.

Experimental Workflow: Proposed Williamson Ether
Synthesis
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Step 1: Formation of Alkoxide

Step 2: Nucleophilic Substitution (SN2)

Step 3: Work-up and Purification
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Caption: Proposed Williamson ether synthesis workflow for Tetrahydrofuran, 2-(2-
chloroethoxy)-.

Experimental Protocols
While a specific, validated protocol for the synthesis of "Tetrahydrofuran, 2-(2-chloroethoxy)-
" is not readily available in the literature, a general procedure based on the Williamson ether

synthesis is provided below. Researchers should optimize these conditions for their specific

needs.

Materials:

2-Hydroxytetrahydrofuran

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

1,2-Dichloroethane

Saturated aqueous ammonium chloride solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Alkoxide Formation: To a flame-dried, three-necked flask under an inert atmosphere (e.g.,

argon or nitrogen), add a stirred suspension of sodium hydride in anhydrous THF. Cool the

mixture to 0 °C in an ice bath. Slowly add a solution of 2-hydroxytetrahydrofuran in

anhydrous THF to the suspension. After the addition is complete, allow the mixture to warm

to room temperature and stir for 1 hour to ensure complete deprotonation.

Ether Synthesis: Cool the resulting alkoxide solution back to 0 °C. Add 1,2-dichloroethane

dropwise to the stirred solution. After the addition, heat the reaction mixture to reflux and
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maintain for several hours, monitoring the reaction progress by a suitable technique (e.g.,

TLC or GC).

Work-up: After the reaction is complete, cool the mixture to room temperature and cautiously

quench by the slow addition of a saturated aqueous ammonium chloride solution.

Extraction and Purification: Transfer the mixture to a separatory funnel and extract with

diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product can then be

purified by fractional distillation under reduced pressure or by column chromatography on

silica gel.

Analytical Methods
The analysis of "Tetrahydrofuran, 2-(2-chloroethoxy)-" would likely employ standard

techniques for organic compound characterization.

Gas Chromatography-Mass Spectrometry (GC-MS): This would be the primary method for

determining the purity of the compound and confirming its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for

structural elucidation and confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups, particularly the C-O-C ether linkage and the C-Cl bond.

Biological Activity and Signaling Pathways
There is no specific information in the scientific literature regarding the biological activity or any

associated signaling pathways for "Tetrahydrofuran, 2-(2-chloroethoxy)-". However, the

parent compound, tetrahydrofuran (THF), is known to have some biological effects.

General Toxicity of Tetrahydrofuran:

THF is considered to have low acute toxicity.

It can cause irritation to the eyes, skin, and respiratory tract.
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High concentrations of THF vapor can lead to central nervous system depression, with

symptoms such as dizziness, drowsiness, and headache.

Chronic exposure to THF has been studied, but its long-term effects, including carcinogenic

potential, are not fully established.

Due to the presence of a chloroethoxy group, "Tetrahydrofuran, 2-(2-chloroethoxy)-" may

exhibit different toxicological properties compared to THF. The chloroalkyl group could

potentially act as an alkylating agent, which might confer cytotoxic properties. Any research or

handling of this compound should be conducted with appropriate safety precautions in a well-

ventilated fume hood.

Molecular Structure
Caption: Molecular structure of Tetrahydrofuran, 2-(2-chloroethoxy)-.

To cite this document: BenchChem. ["Tetrahydrofuran, 2-(2-chloroethoxy)-" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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